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Compound of Interest

Compound Name: Bakkenolide D

Cat. No.: B096290 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for

Bakkenolide D, a sesquiterpene lactone of significant interest. The information presented

herein is intended to serve as a core resource for researchers engaged in natural product

chemistry, pharmacology, and drug development. This document details the nuclear magnetic

resonance (NMR) and mass spectrometry (MS) data for Bakkenolide D, outlines the

experimental protocols for its isolation and characterization, and visualizes its role as a

bacterial neuraminidase inhibitor.

Core Spectroscopic Data
The structural elucidation of Bakkenolide D has been achieved through extensive

spectroscopic analysis. The following tables summarize the ¹H and ¹³C NMR data, providing a

detailed fingerprint of the molecule's chemical environment.

Table 1: ¹H NMR Spectroscopic Data for Bakkenolide D
(700 MHz, CDCl₃)
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Position
Chemical Shift (δ,
ppm)

Multiplicity
Coupling Constant
(J, Hz)

1 5.72 d 11.2

2 2.19 m

3 1.83 m

4 1.45 m

5 2.75 m

6α 1.68 m

6β 1.55 m

9 5.25 d 4.9

10 2.05 m

11 1.08 d 7.0

13 4.85 s

13' 4.75 s

14 0.95 s

15 1.05 d 7.0

2' 6.05 d 15.4

3' 7.85 d 15.4

1'-SCH₃ 2.50 s

Table 2: ¹³C NMR Spectroscopic Data for Bakkenolide D
(175 MHz, CDCl₃)
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Position Chemical Shift (δ, ppm)

1 75.5

2 34.5

3 28.0

4 41.2

5 50.1

6 25.5

7 45.0

8 175.0

9 78.5

10 39.5

11 15.0

12 170.1

13 108.0

14 20.5

15 16.0

1' 166.0

2' 118.0

3' 145.0

1'-SCH₃ 15.5

Mass Spectrometry Data
High-resolution mass spectrometry provides crucial information for confirming the molecular

formula of Bakkenolide D.

HR-ESI-MS:m/z 409.1523 [M+H]⁺ (Calculated for C₂₁H₂₉O₆S, 409.1528)
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Experimental Protocols
The following protocols describe the methodologies used for the isolation and spectroscopic

analysis of Bakkenolide D from natural sources.

Isolation of Bakkenolide D from Petasites japonicus
Extraction: The dried and powdered leaves and stems of Petasites japonicus (1.6 kg) were

extracted with methanol at room temperature twice over a period of six days. The solvent

was then removed under reduced pressure to yield a residue (33.9 g).

Fractionation: The methanol extract was passed through a Diaion HP-20 column and

partitioned successively with n-hexane, chloroform, ethyl acetate, and n-butanol. The n-

butanol soluble fraction, which showed enzymatic inhibition against bacterial neuraminidase,

was selected for further purification.

Chromatography:

The active n-butanol fraction (11.4 g) was subjected to silica gel column chromatography

using a CHCl₃:MeOH (25:1) eluent to yield five fractions (PB1–PB5).

Fraction PB3 (1.7 g) was further separated by chromatography over a Sephadex LH-20

column with 95% methanol. The resulting sub-fractions were re-chromatographed on a

Sephadex LH-20 column with 85% aqueous methanol.

Final purification of the target sub-fractions was achieved by preparative HPLC using 70%

aqueous methanol as the mobile phase to yield pure Bakkenolide D (17 mg).

Spectroscopic Analysis
NMR Spectroscopy: ¹H-NMR, ¹³C-NMR, DEPT, and HMBC spectra were recorded on a 700

MHz spectrometer. Chemical shifts are reported in parts per million (ppm) relative to the

solvent peak (CDCl₃: δH 7.26, δC 77.0).

Mass Spectrometry: High-resolution electrospray ionization mass spectrometry (HR-ESI-MS)

was performed to determine the accurate mass and molecular formula of the compound.
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Biological Activity: Neuraminidase Inhibition
Bakkenolide D has been identified as an inhibitor of bacterial neuraminidase, an enzyme

crucial for the pathogenesis of certain bacteria. Understanding this inhibitory activity is vital for

the development of new antibacterial agents.

Inhibitory Mechanism
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Caption: Inhibition of Bacterial Neuraminidase by Bakkenolide D.

This guide provides foundational data and methodologies for researchers working with

Bakkenolide D. The detailed spectroscopic information serves as a reference for compound

identification and quality control, while the outlined biological activity highlights a potential

avenue for therapeutic development.

To cite this document: BenchChem. [Spectroscopic and Biological Insights into Bakkenolide
D: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b096290#spectroscopic-data-for-bakkenolide-d-nmr-
ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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